Cas no 1186137-01-8 (4-(3-chloropropyl)-1-methyl-1H-pyrazole)

4-(3-Chloropropyl)-1-methyl-1H-pyrazole is a versatile intermediate in organic synthesis, particularly valued for its reactive chloropropyl moiety and stable pyrazole backbone. The compound serves as a key building block in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, enabling the introduction of functionalized alkyl chains into target molecules. Its structural features, including the nitrogen-rich heterocycle and alkyl halide group, facilitate further derivatization through nucleophilic substitution or cross-coupling reactions. The methyl group at the 1-position enhances stability, while the chloropropyl side chain offers flexibility for downstream modifications. This compound is particularly useful in medicinal chemistry for constructing biologically active scaffolds with tailored properties.

4-(3-chloropropyl)-1-methyl-1H-pyrazole structure

1186137-01-8 structure

Product Name:4-(3-chloropropyl)-1-methyl-1H-pyrazole

CAS No:1186137-01-8

MF:C₇H₁₁ClN₂

MW:158.628640413284

MDL:MFCD16622221

CID:3159900

PubChem ID:47003665

Update Time:2025-06-07

4-(3-chloropropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(3-chloropropyl)-1-methyl-1H-pyrazole
- AKOS011896111
- 1186137-01-8
- 4-(3-chloropropyl)-1-methylpyrazole
- CS-0300713
- EN300-89518
- STL584389
- MDL： MFCD16622221
- Inchi： 1S/C7H11ClN2/c1-10-6-7(5-9-10)3-2-4-8/h5-6H,2-4H2,1H3
- InChI Key： XIMONARFMMNQBQ-UHFFFAOYSA-N
- SMILES： ClCCCC1C=NN(C)C=1

Computed Properties

Exact Mass: 158.061
Monoisotopic Mass: 158.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 97.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8A^2
XLogP3: 1.4

4-(3-chloropropyl)-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB502423-100 mg	4-(3-Chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	100MG	€231.60	2022-03-01
abcr	AB502423-250 mg	4-(3-Chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	250MG	€275.80	2022-03-01
abcr	AB502423-500 mg	4-(3-Chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	500MG	€409.30	2022-03-01
abcr	AB502423-1 g	4-(3-Chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	1g	€486.60	2022-03-01
abcr	AB502423-5 g	4-(3-Chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	5g	€1,185.30	2022-03-01
Enamine	EN300-89518-0.05g	4-(3-chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	0.05g	$419.0	2023-09-01
Enamine	EN300-89518-0.1g	4-(3-chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	0.1g	$439.0	2023-09-01
Enamine	EN300-89518-0.25g	4-(3-chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	0.25g	$459.0	2023-09-01
Enamine	EN300-89518-0.5g	4-(3-chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	0.5g	$479.0	2023-09-01
Enamine	EN300-89518-1.0g	4-(3-chloropropyl)-1-methyl-1H-pyrazole	1186137-01-8	1.0g	$499.0	2023-02-11